4-isobutyl-N-3-pyridinylbenzenesulfonamide

• IUPAC Name: 4-(2-methylpropyl)-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C15H18N2O2S/c1-12(2)10-13-5-7-15(8-6-13)20(18,19)17-14-4-3-9-16-11-14/h3-9,11-12,17H,10H2,1-2H3
• InChI Key: QYAVTZYOKWKLJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=CN=CC=C2
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol
• Solubility: 14.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-isobutyl-N-3-pyridinylbenzenesulfonamide, also known as NS-398, is a selective inhibitor of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that plays a crucial role in the inflammatory process, and its inhibition has been proven to be effective in treating pain, inflammation, and cancer. NS-398 is a nonsteroidal anti-inflammatory drug (NSAID) that has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

4-isobutyl-N-3-pyridinylbenzenesulfonamide selectively inhibits COX-2 enzyme by binding to its active site and preventing the conversion of arachidonic acid to prostaglandins. Unlike non-selective NSAIDs, such as aspirin and ibuprofen, which inhibit both COX-1 and COX-2 enzymes, this compound has minimal effects on COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins, which are mediators of inflammation and pain. It has also been shown to have anti-cancer effects by inhibiting the growth of cancer cells and inducing apoptosis. In addition, this compound has been shown to have neuroprotective effects by reducing inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-isobutyl-N-3-pyridinylbenzenesulfonamide has several advantages as a research tool, including its selectivity for COX-2 enzyme, minimal effects on COX-1 enzyme, and well-established synthesis method. However, it also has limitations, such as its low solubility in water and its potential to cause cytotoxicity at high concentrations.

Future Directions

4-isobutyl-N-3-pyridinylbenzenesulfonamide has the potential to be used in various areas of research, including inflammation, pain, cancer, and neurodegenerative diseases. Future research could focus on developing more potent and selective COX-2 inhibitors based on the structure of this compound. In addition, this compound could be used in combination with other drugs to enhance its therapeutic effects and reduce its potential side effects. Finally, this compound could be used in clinical trials to evaluate its safety and efficacy in treating various diseases.

Synthesis Methods

4-isobutyl-N-3-pyridinylbenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 4-isobutylbenzenesulfonyl chloride with 3-pyridinylboronic acid, followed by the addition of N,N-dimethylformamide and triethylamine. The resulting compound is then converted to this compound through a series of reactions that involve the addition of sodium hydroxide, acetic acid, and hydrogen peroxide.

Scientific Research Applications

4-isobutyl-N-3-pyridinylbenzenesulfonamide has been widely used in scientific research to study the role of COX-2 in various physiological and pathological conditions. It has been shown to be effective in reducing inflammation and pain in animal models of arthritis, colitis, and neuropathic pain. This compound has also been used to study the role of COX-2 in cancer development and progression. It has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines.